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Compound of Interest

Compound Name: Europium iodide

Cat. No.: B1346945

This in-depth technical guide provides a comprehensive overview of the crystal structure and
properties of europium iodide, with a focus on europium(ll) iodide (Eulz) and europium(lil)
iodide (Euls). This document is intended for researchers, scientists, and professionals in drug
development and materials science who are interested in the synthesis, characterization, and
potential applications of these materials.

Crystal Structure

Europium iodide exists in two primary oxidation states, Eu2* and Eu3*, leading to distinct
crystal structures for Eul2 and Euls.

Europium(ll) lodide (Eulz)

Europium(ll) iodide is known to crystallize in at least three different polymorphs, each with a
unique crystal structure.[1]

e Monoclinic (P21/c): This is a common form of Eulz. The structure consists of Eu2* ions
coordinated to seven iodide ions, forming distorted pentagonal bipyramids. These polyhedra
share both corners and edges.[2]

e Orthorhombic (Pbca): This polymorph is isostructural with strontium iodide (Srl2).[1]

e Orthorhombic (Pnma): This low-temperature phase is formed when Eulz is prepared from
europium and ammonium iodide in liquid ammonia at 200 K. It is isostructural with the fourth
modification of strontium iodide (Srl2-1V).[1][3]
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The crystallographic data for the known polymorphs of Eul> are summarized in the table below.

Property

Monoclinic[2]

Orthorhombic

Orthorhombic (Low
Temp)[4]

Crystal System

Monoclinic

Orthorhombic

Orthorhombic

Space Group

P2i/c (No. 14)

Pbca (No. 61)

Pnma (No. 62)

Lattice Parameters

a (A) 7.71 Not available 12.328(2)

b (A) 8.25 Not available 4.920(1)

c (A 7.95 Not available 8.384(1)
a(°) 90.00 90.00 90.00

B(°) 98.70 90.00 90.00

vy (°) 90.00 90.00 90.00
Formula Units (2) 4 Not available 4

Calculated Density 5.39 g/cm?3 Not available Not available

Europium(lll) lodide (Euls)

Europium(lll) iodide adopts the bismuth(lll) iodide (Bils) crystal structure type.[5] In this

structure, each europium(lll) ion is octahedrally coordinated to six iodide ions.[5][6]

Property Europium(lll) lodide (Euls)[5]
Crystal System Rhombohedral

Space Group R-3 (No. 148)

Coordination Octahedral

Properties of Europium lodide

The physical, chemical, and magnetic properties of europium iodide are summarized below.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://wap.guidechem.com/dictionary/en/22015-35-6.html
https://www.researchgate.net/publication/26872004_EuI2_a_low-temperature_europiumII_iodide_phase
https://www.echemi.com/products/pd180521114366-europiumii-iodide.html
https://www.echemi.com/products/pd180521114366-europiumii-iodide.html
https://www.smart-elements.com/shop/europiumii-iodide-anhydrous-99-99/
https://www.echemi.com/products/pd180521114366-europiumii-iodide.html
https://www.benchchem.com/product/b1346945?utm_src=pdf-body
https://www.benchchem.com/product/b1346945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Properties

Property Europium(ll) lodide (Eulz2) Europium(lll) lodide (Eul3)[5]

Tea yellow powder,[1] reddish-
Appearance ) Colourless crystals
brown solid[7]

Molar Mass 405.77 g/mol [1] 532.677 g/mol

) 5.39 g/cm? (calculated for _
Density o Not available
monoclinic phase)

Melting Point 510 °C (decomposes)[1] Decomposes[5]
Boiling Point 1120 °C[1] Not applicable
Solubility Soluble in water and THF[1] Insoluble in water[1]

Chemical Properties

Europium(ll) iodide is relatively stable but can react with moisture, leading to hydrolysis.[7]
Europium(lll) iodide is used as a starting material for the preparation of europium(ll) iodide
through reduction with hydrogen gas at 350 °C or by thermal decomposition at 200 °C.[5]

Electronic and Magnetic Properties

Europium(ll) iodide exhibits interesting magnetic and luminescent properties. The monoclinic
phase of Eulz is predicted to be ferromagnetic with a calculated band gap of 1.41 eV.[2] A
related compound, europium(ll) hydride oxide iodide (EusH20:2l14), which can be synthesized
from Eulz, shows blue-green luminescence and a ferromagnetic ordering transition at
approximately 10 K.[8][9] The magnetic susceptibility of this compound follows the Curie-Weiss
law down to 100 K.[8][9]

Experimental Protocols
Synthesis of Europium(ll) lodide (Eulz2)

Several methods can be employed for the synthesis of Eulz:

e Reduction of Europium(lll) lodide:
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o Method: Reduction of Euls with hydrogen gas.
o Reaction: 2 Euls + H2 —» 2 Eulz2 + 2 HI

o Conditions: The reaction is typically carried out at 350 °C.[5]

e Thermal Decomposition of Europium(lil) lodide:
o Method: Thermal decomposition of Euls.
o Reaction: 2 Eulz - 2 Eul2 + |2
o Conditions: This decomposition occurs at 200 °C.[5]
e Reaction with Mercury(ll) lodide:
o Method: Reaction of elemental europium with mercury(ll) iodide.
o Reaction: Eu + Hgl2 - Eulz + Hg

o Protocol: Stoichiometric amounts of europium and mercury(ll) iodide are heated together.
The more volatile mercury metal can be removed by distillation.

e Reaction with Ammonium lodide:
o Method: Reaction of elemental europium with ammonium iodide.
o Reaction: Eu + 2 NHal — Eul2 + 2 NHs3 + H2

o Conditions: This reaction can be performed at low temperatures (200 K) in liquid ammonia
to yield the orthorhombic Pnma phase.[1]

Synthesis of Europium(lll) lodide (Euls)

Europium(lll) iodide can be prepared through the following methods:
 Direct Reaction:

o Method: Direct reaction of europium metal with iodine.
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o Reaction: 2 Eu+ 312 - 2 Euls

o Protocol: Stoichiometric amounts of europium metal and iodine are reacted, typically in an
inert atmosphere to prevent oxidation of europium.

e From Europium Oxide:
o Method: Dissolving europium(lll) oxide or carbonate in hydroiodic acid.
o Reaction: Eu203 + 6 HI —» 2 Euls + 3 H20

o Protocol: Europium(lll) oxide is dissolved in hydroiodic acid, and the hydrated Euls-9H20
can be crystallized from the solution.[5]

Characterization Methods

o X-ray Diffraction (XRD): Single-crystal and powder XRD are essential techniques to
determine the crystal structure, phase purity, and lattice parameters of the synthesized
europium iodide crystals.

o Wavelength-Dispersive X-ray Spectroscopy (WDXS) and Energy-Dispersive X-ray
Spectroscopy (EDXS): These techniques are used to confirm the elemental composition and
stoichiometry of the compounds.[8]

o Magnetic Susceptibility Measurements: A SQUID (Superconducting Quantum Interference
Device) magnetometer can be used to measure the magnetic properties of the materials as
a function of temperature and applied magnetic field.

e Luminescence Spectroscopy: Excitation and emission spectra are recorded to investigate
the photoluminescent properties of the europium iodide compounds.

Visualizations
Synthesis Pathways for Europium lodides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Europium lodide: A Comprehensive Technical Guide to
Crystal Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346945#europium-iodide-crystal-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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